Cas no 1439896-43-1 (6-[(Tetrahydro-2H-pyran-4-yl)methoxy]pyrimidine-4-carboxylic acid)

• Product Name: 6-[(Tetrahydro-2H-pyran-4-yl)methoxy]pyrimidine-4-carboxylic acid
• CAS No: 1439896-43-1
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5150747
• Update Time: 2023-03-02

6-[(Tetrahydro-2H-pyran-4-yl)methoxy]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(Tetrahydro-2H-pyran-4-yl)methoxy]pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H14N2O4/c14-11(15)9-5-10(13-7-12-9)17-6-8-1-3-16-4-2-8/h5,7-8H,1-4,6H2,(H,14,15)
• InChI Key： AGBXUPIEXBMLRQ-UHFFFAOYSA-N
• SMILES： C1=NC(OCC2CCOCC2)=CC(C(O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 452.0±25.0 °C at 760 mmHg
• Flash Point: 227.2±23.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-[(Tetrahydro-2H-pyran-4-yl)methoxy]pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)